Cas no 752236-19-4 (Rostratin A; 9,9'-Diepimer, 7R,7'R-dimercapto, 5,5'-diketone)

• Product Name: Rostratin A; 9,9'-Diepimer, 7R,7'R-dimercapto, 5,5'-diketone
• CAS No: 752236-19-4
• MF: C₁₈H₂₀N₂O₆S₄
• MW: 488.621199607849
• CID: 6725069
• Update Time: 2024-03-03

Rostratin A; 9,9'-Diepimer, 7R,7'R-dimercapto, 5,5'-diketone Chemical and Physical Properties

Names and Identifiers

• (+)-Rostratin D
• Rostratin D
• Rostratin A; 9,9'-Diepimer, 7R,7'R-dimercapto, 5,5'-diketone

• Inchi： 1S/C18H20N2O6S4/c21-7-1-9(27)13(23)11-5(7)3-17-15(25)20-12-6(8(22)2-10(28)14(12)24)4-18(20,30-29-17)16(26)19(11)17/h5-6,9-14,23-24,27-28H,1-4H2
• InChI Key： GCSPJPVOPHGWRM-UHFFFAOYSA-N
• SMILES： OC1C(S)CC(=O)C2CC34N(C12)C(=O)C1(N(C3=O)C2C(C(CC(C2C1)=O)S)O)SS4

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• XLogP3: -2.784

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Epipolythiodioxopiperazines